Cas no 147057-19-0 (3H-Imidazo[4,5-f]quinoline,3,5-dimethyl-)
![3H-Imidazo[4,5-f]quinoline,3,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/147057-19-0x500.png)
147057-19-0 structure
Product name:3H-Imidazo[4,5-f]quinoline,3,5-dimethyl-
3H-Imidazo[4,5-f]quinoline,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-f]quinoline,3,5-dimethyl-
- 3,5-dimethylimidazo[4,5-f]quinoline
- 3H-Imidazo[4,5-f]quinoline,3,5-dimethyl-(9CI)
- 3,5-DIMETHYL-3H-IMIDAZO[4,5-F]QUINOLINE
- 147057-19-0
-
- Inchi: InChI=1S/C12H11N3/c1-8-6-10-12(14-7-15(10)2)9-4-3-5-13-11(8)9/h3-7H,1-2H3
- InChI Key: IRPYPVYJSMKJQI-UHFFFAOYSA-N
- SMILES: CN1C=NC2C3C=CC=NC=3C(=CC1=2)C
Computed Properties
- Exact Mass: 197.09543
- Monoisotopic Mass: 197.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.7Ų
- XLogP3: 2.1
Experimental Properties
- PSA: 30.71
3H-Imidazo[4,5-f]quinoline,3,5-dimethyl- Related Literature
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Bing Li,Chao Zhang,Fang Peng,Wenzhi Wang,Bryan D. Vogt,K. T. Tan J. Mater. Chem. C, 2021,9, 1164-1173
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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J. T. A. Gilmour,N. Gaston Phys. Chem. Chem. Phys., 2020,22, 4051-4058
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8. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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Peng Chang,Hui Mei,Shixiang Zhou,Konstantinos G. Dassios,Laifei Cheng J. Mater. Chem. A, 2019,7, 4230-4258
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